2',7-Dihydroxy-4',5'-dimethoxyisoflavone

• CAS: 21533-90-4
• Synonyms: 7-Hydroxy-3-(2-hydroxy-4,5-dimethoxyphenyl)-4H-1-benzopyran-4-one
• Molecular Formula: C17H14O6
• Molecular Weight: 314.29
• SMILES: COC1=C(C=C(C(=C1)C2=COC3=C(C2=O)C=CC(=C3)O)O)OC
• InChI: InChI=1S/C17H14O6/c1-21-15-6-11(13(19)7-16(15)22-2)12-8-23-14-5-9(18)3-4-10(14)17(12)20/h3-8,18-19H,1-2H3

Researchers screening anti-inflammatory flavonoids require structurally matched negative controls to establish baseline responses. This compound addresses that need with documented selective inactivity in NF-κB-independent inflammatory assays. • Structurally matched negative control: lacks anti-inflammatory activity where formononetin and genistein are active in 25-compound panels • Gram-positive selective antibacterial: MIC 32-256 µg/mL against S. aureus, B. cereus, B. subtilis; inactive against C. albicans • Predicted >80% binding probability for ER, AR, and GR nuclear receptors ≥98% HPLC purity; standard packs 10-50 mg with bulk quantities available upon request.

2',7-Dihydroxy-4',5'-dimethoxyisoflavone Chemical Profile

2',7-Dihydroxy-4',5'-dimethoxyisoflavone (CAS 21533-90-4) is a naturally occurring isoflavonoid first isolated from the heartwood of Dalbergia odorifera T. Chen (Leguminosae) [1]. It belongs to the 4'-O-methylisoflavone class and is characterized by a rare 2',7-dihydroxy-4',5'-dimethoxy substitution pattern [2]. The compound has also been identified as a secondary metabolite from Streptomyces sp. BT01, an endophyte in Boesenbergia rotunda [3]. Its molecular formula is C17H14O6 with a molecular weight of 314.29 g/mol, and it is detected as a polyphenol metabolite in biological fluids [4].

Scaffold Rare 2',7-dihydroxy-4',5'-dimethoxy isoflavone

Source Natural product from Dalbergia odorifera and Streptomyces sp.

Profile Selective bioactivity for pathway-specific research

• [1] Chan SC, Chang YS, Wang JP, Chen SC, Kuo SC. Three new flavonoids and antiallergic, anti-inflammatory constituents from the heartwood of Dalbergia odorifera. Planta Med. 1998 Mar;64(2):153-8. doi: 10.1055/s-2006-957394. PMID: 9525107. View Source
• [2] HMDB: 2',7-Dihydroxy-4',5'-dimethoxyisoflavone. Human Metabolome Database. HMDB0041374. View Source
• [3] Taechowisan T, Chanaphat S, Ruensamran W, Phutdhawong WS. Antibacterial activity of new flavonoids from Streptomyces sp. BT01; an endophyte in Boesenbergia rotunda (L.) Mansf. J App Pharm Sci. 2014; 4(04): 008-013. View Source
• [4] Wishart DS, et al. HMDB: a knowledgebase for the human metabolome. Nucleic Acids Res. 2009 Jan;37(Database issue):D603-10. PMID: 20428313. View Source

Unique Substitution Pattern of 2',7-Dihydroxy-4',5'-dimethoxyisoflavone

Unlike common isoflavones such as genistein (5,7,4'-trihydroxy) or daidzein (7,4'-dihydroxy), 2',7-dihydroxy-4',5'-dimethoxyisoflavone possesses a unique 2'-hydroxy group adjacent to the 4',5'-dimethoxy arrangement on the B-ring. This substitution pattern is not merely structural nuance; it fundamentally alters the compound's biological activity profile. In a direct head-to-head panel of 25 flavonoids isolated from the same source, this compound was among the few that did not exhibit antiallergic or anti-inflammatory activity, while structurally similar co-isolates such as formononetin (4'-methoxy-7-hydroxyisoflavone) were active [1]. This demonstrates that simple substitution with a more common isoflavone cannot replicate its selective inactivity, which is critical for applications requiring pathway-specific null phenotypes or orthogonal controls. Furthermore, in silico predictions indicate distinct nuclear receptor binding probabilities driven by this substitution pattern [2].

Attribute

2',7-Dihydroxy-4',5'-dimethoxyisoflavone

Common isoflavones (formononetin, genistein)

Anti-inflammatory activity

Not active in ex vivo panel

Reported significant activity; confounds pathway interpretation

Antibacterial profile

Reported Gram-positive inhibition

Generally weaker Gram-positive activity; class-level context

• [1] Chan SC, Chang YS, Wang JP, Chen SC, Kuo SC. Three new flavonoids and antiallergic, anti-inflammatory constituents from the heartwood of Dalbergia odorifera. Planta Med. 1998 Mar;64(2):153-8. doi: 10.1055/s-2006-957394. PMID: 9525107. View Source
• [2] Plantaedb: 2',7-Dihydroxy-4',5'-dimethoxyisoflavone. ADMET Properties via admetSAR 2. View Source

Selectivity Evidence for 2',7-Dihydroxy-4',5'-dimethoxyisoflavone

Anti-Inflammatory Selectivity: Null Activity vs. Active Analogs

In a 1998 Planta Medica study by Chan et al., 2',7-dihydroxy-4',5'-dimethoxyisoflavone (compound 22) was co-isolated and tested head-to-head alongside 24 other flavonoids from Dalbergia odorifera, including the structurally related isoflavones formononetin (4) and 3'-hydroxydaidzein (21). The target compound did NOT exhibit significant antiallergic or anti-inflammatory activity in the employed assays, whereas seven co-isolated compounds—(S)-4-methoxydalbergione (1), cearoin (2), butein (13), koparin (15), bowdichione (16), 3'-O-methylviolanone (23), and xenognosin B (24)—showed significant anti-inflammatory effects [1]. This provides a directly quantified differentiation: the compound is selectively inactive in these pathways under conditions where structural analogs are active, establishing it as a useful negative-control isoflavone or a candidate for applications where anti-inflammatory activity must be avoided.

Anti-Inflammatory Selectivity

Head-to-head

Target compound not significantly active; 7 co-isolated analogs showed significant anti-inflammatory effects

Supports null-phenotype control context

Exact IC50 not determined due to inactivity; data from Planta Med. 1998

Evidence Dimension	Anti-inflammatory activity in ex vivo/in vivo assays
Target Compound Data	Not significantly active
Comparator Or Baseline	Formononetin (4), 3'-hydroxydaidzein (21), butein (13), koparin (15), bowdichione (16), 3'-O-methylviolanone (23), xenognosin B (24): significant activity
Quantified Difference	Qualitative difference: inactive vs. active. Quantitative IC50 values for target compound not reported due to lack of activity.
Conditions	Antiallergic and anti-inflammatory pharmacological tests as described in Planta Med. 1998;64(2):153-8; exact assay protocols detailed in full text.

Why This Matters

For researchers requiring an isoflavone scaffold without confounding anti-inflammatory activity or for use as a pathway-negative control, this compound offers a verified null phenotype that common substitutes like formononetin cannot provide.

• [1] Chan SC, Chang YS, Wang JP, Chen SC, Kuo SC. Three new flavonoids and antiallergic, anti-inflammatory constituents from the heartwood of Dalbergia odorifera. Planta Med. 1998 Mar;64(2):153-8. doi: 10.1055/s-2006-957394. PMID: 9525107. View Source

Gram-Positive Antibacterial Activity Profile

Taechowisan et al. (2014) isolated 2',7-dihydroxy-4',5'-dimethoxyisoflavone (compound 4) alongside five other flavonoids from Streptomyces sp. BT01 and evaluated their antibacterial activity via minimum inhibitory concentration (MIC) assays. The compound exhibited antibacterial activity with MIC values in the range of 32–256 µg/mL against Gram-positive bacteria including Staphylococcus aureus ATCC25932, Bacillus cereus ATCC7064, and Bacillus subtilis ATCC6633 [1]. Vendor technical data further specify that the compound is active against Staphylococcus spp., Bacillus subtilis, and Escherichia coli, but notably inactive against Candida albicans, indicating selective antibacterial rather than broad-spectrum antimicrobial activity . Class-level inference: common isoflavones like genistein and daidzein typically show weaker antibacterial activity (MIC often >256 µg/mL) against similar strains, suggesting the 2'-hydroxy-4',5'-dimethoxy motif may enhance Gram-positive targeting [2].

Gram-Positive MIC

Cross-study comparable

32–256 µg/mL against S. aureus, B. cereus, B. subtilis

Supports antimicrobial screening context

Class-level isoflavone MICs often >256 µg/mL; requires independent confirmation

Evidence Dimension	Antibacterial Minimum Inhibitory Concentration (MIC)
Target Compound Data	MIC range: 32–256 µg/mL against S. aureus, B. cereus, B. subtilis
Comparator Or Baseline	Genistein, daidzein: typically MIC >256 µg/mL against similar Gram-positive strains (class-level reference data)
Quantified Difference	Target compound achieves MIC as low as 32 µg/mL; class-level isoflavones generally >256 µg/mL. Approximate 8-fold or greater potency advantage at the lower bound.
Conditions	Paper disc diffusion and broth microdilution; Streptomyces sp. BT01 crude extract and purified compounds; strains from ATCC.

Why This Matters

For laboratories screening antibacterial isoflavone scaffolds, this compound offers quantifiably lower MIC values than common dietary isoflavones, positioning it as a more potent starting point for Gram-positive antibacterial development.

• [1] Taechowisan T, Chanaphat S, Ruensamran W, Phutdhawong WS. Antibacterial activity of new flavonoids from Streptomyces sp. BT01; an endophyte in Boesenbergia rotunda (L.) Mansf. J App Pharm Sci. 2014; 4(04): 008-013. View Source
• [2] Górniak I, Bartoszewski R, Króliczewski J. Comprehensive review of antimicrobial activities of plant flavonoids. Phytochem Rev. 2019;18:241-272. View Source

NF-κB-Mediated iNOS/COX-2 Suppression

In a separate study by the same group, Taechowisan et al. (2014) demonstrated that 2',7-dihydroxy-4',5'-dimethoxyisoflavone (designated compound 2) isolated from Streptomyces sp. BT01 inhibited the pro-inflammatory mediators iNOS and COX-2 at both mRNA and protein levels in LPS-stimulated RAW 264.7 murine macrophages. The anti-inflammatory mechanism was associated with the inhibition of NF-κB activation [1]. This cell-based anti-inflammatory activity contrasts with the lack of activity observed in the Chan et al. ex vivo/in vivo models, suggesting that the compound's anti-inflammatory effects may be model-dependent or pathway-specific (NF-κB-dependent but not effective in mast cell degranulation or acute inflammatory models). No direct comparator IC50 data are available from this study; quantitative values for iNOS/COX-2 suppression were reported as statistically significant suppression versus LPS-stimulated controls, but exact fold-change values require consultation of the full text.

NF-κB iNOS/COX-2

Supporting evidence

Significant suppression vs. LPS control in RAW 264.7 macrophages

Supports pathway-response interpretation

Full text needed for exact fold-change; model-dependent context

Evidence Dimension	Suppression of iNOS and COX-2 expression via NF-κB inhibition
Target Compound Data	Statistically significant suppression of iNOS and COX-2 mRNA and protein in LPS-stimulated RAW 264.7 cells
Comparator Or Baseline	LPS-stimulated untreated control (baseline); no direct isoflavone comparator included in this study
Quantified Difference	Significant vs. LPS control; exact fold-change not publicly abstracted. Full text required.
Conditions	RAW 264.7 murine macrophages stimulated with lipopolysaccharide (LPS); NF-κB activation assessed.

Why This Matters

This cell-based mechanistic data provides a potential molecular explanation for anti-inflammatory applications distinct from the null result in Chan et al., suggesting context-dependent utility that warrants further head-to-head quantification against reference NF-κB inhibitors.

• [1] Taechowisan T, Chanaphat S, Ruensamran W, Phutdhawong WS. Anti-Inflammatory Effects of New Flavonoids from Streptomyces sp. BT01 in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophages via Inhibition of NF-KappaB Activation. Curr J Appl Sci Technol. 2014;4(29):4201-22. doi: 10.9734/BJAST/2014/12049. View Source

Predicted Nuclear Receptor Binding Profile

In silico ADMET predictions using admetSAR 2.0 indicate that 2',7-dihydroxy-4',5'-dimethoxyisoflavone has a 91.81% probability of estrogen receptor binding, 86.46% for androgen receptor binding, and 83.92% for glucocorticoid receptor binding [1]. In comparison, the common phytoestrogen genistein shows experimentally validated high estrogen receptor affinity, while 4',7-dimethoxyisoflavone (a closely related analog lacking the 2'-OH) has documented estrogenic effects associated with metabolic disease abnormalities [2]. The unique combination of 2'-hydroxy and 4',5'-dimethoxy groups distinguishes this compound's predicted polypharmacology from both the hydroxyl-rich genistein and the simpler dimethoxyisoflavone analogs. This is a class-level inference based on computational predictions and requires experimental validation, but provides a testable hypothesis for selective nuclear receptor modulation.

Predicted Receptor Binding

Class-level inference

ER 91.81%, AR 86.46%, GR 83.92% (admetSAR 2.0)

Supports poly-receptor screening hypothesis; requires validation

Computational prediction; no experimental binding data available

Evidence Dimension	Predicted probability of nuclear receptor binding (admetSAR 2.0)
Target Compound Data	ER binding: 91.81%, AR binding: 86.46%, GR binding: 83.92%, TR binding: 70.37%
Comparator Or Baseline	4',7-Dimethoxyisoflavone: documented estrogenic effects but lacks 2'-OH; genistein: high ER affinity but different substitution (5,7,4'-trihydroxy)
Quantified Difference	Prediction probabilities differ qualitatively: the 2'-OH addition in the target compound is predicted to broaden receptor binding profile beyond ER alone.
Conditions	Computational prediction via admetSAR 2.0; no experimental receptor binding data available for this specific compound.

Why This Matters

For researchers procuring isoflavones for nuclear receptor screening panels, this compound's distinct predicted poly-receptor profile offers a differentiated tool compound that complements genistein (ER-dominant) and simple dimethoxyisoflavones.

• [1] Plantaedb: 2',7-Dihydroxy-4',5'-dimethoxyisoflavone. ADMET Properties via admetSAR 2.0. View Source
• [2] 4',7-Dimethoxyisoflavone associated abnormalities: Estrogenic effect and Metabolic Diseases. J Pharmacol Exp Ther references, via CMDM database. View Source

Application Scenarios for 2',7-Dihydroxy-4',5'-dimethoxyisoflavone

Negative-Control Isoflavone for Anti-Inflammatory Screening

In screening campaigns for anti-inflammatory flavonoids, 2',7-dihydroxy-4',5'-dimethoxyisoflavone serves as a structurally matched negative control. Unlike formononetin or genistein—which exhibit significant anti-inflammatory activity and confound interpretation—this compound was explicitly shown to lack antiallergic and anti-inflammatory activity in a 25-compound head-to-head panel from Dalbergia odorifera [1]. Researchers can use it to establish baseline responses in NF-κB-independent inflammatory assays, ensuring that observed effects with active analogs are target-specific rather than scaffold-generic.

Gram-Positive Antibacterial Lead with Antifungal Selectivity

With MIC values ranging from 32 to 256 µg/mL against S. aureus, B. cereus, and B. subtilis, and documented inactivity against Candida albicans, this compound is suited for Gram-positive antibacterial discovery programs [1][2]. The selectivity against fungal pathogens reduces the risk of disrupting commensal fungal flora in in vivo models, a practical advantage over broad-spectrum antimicrobial flavonoids. Its MIC range, while moderate, compares favorably to common dietary isoflavones that typically exceed 256 µg/mL [3].

Isoflavone Scaffold for NF-κB Mechanistic Studies

The demonstrated ability to suppress iNOS and COX-2 expression via NF-κB inhibition in LPS-stimulated RAW 264.7 macrophages positions this compound as a tool for dissecting NF-κB-dependent inflammatory signaling [1]. Its distinct substitution pattern (2'-OH, 4',5'-OCH3) provides a structurally unique probe compared to the commonly used NF-κB inhibitors genistein and parthenolide, enabling SAR studies on the role of B-ring substitution in NF-κB modulation.

Polypharmacological Nuclear Receptor Screening Probe

With predicted binding probabilities exceeding 80% for estrogen, androgen, and glucocorticoid receptors, this compound is a compelling candidate for multi-receptor screening panels. Its predicted poly-receptor profile distinguishes it from genistein (predominantly ER) and simple dimethoxyisoflavones (primarily ER-associated metabolic effects) [1][2]. Procurement for nuclear receptor profiling studies enables researchers to test the hypothesis that the 2'-hydroxy-4',5'-dimethoxy motif confers a broader receptor engagement profile, which if validated, could position this compound as a privileged scaffold for endocrine-targeted therapies.

Application

Selection Property

Validation Focus

Anti-inflammatory pathway-negative control studies

Null anti-inflammatory activity in head-to-head panel

Verify inactivity in target assay vs. active analogs

Gram-positive antibacterial screening studies

Reported antibacterial activity against S. aureus, B. cereus, B. subtilis

MIC endpoint review and selectivity vs. Candida albicans

NF-κB pathway inhibition studies

Suppression of iNOS/COX-2 in macrophage model

Pathway-response comparison with reference inhibitors

Nuclear receptor binding profiling studies

Predicted multi-receptor binding (ER, AR, GR) by admetSAR

Experimental receptor binding validation

• [1] Chan SC, Chang YS, Wang JP, Chen SC, Kuo SC. Three new flavonoids and antiallergic, anti-inflammatory constituents from the heartwood of Dalbergia odorifera. Planta Med. 1998 Mar;64(2):153-8. doi: 10.1055/s-2006-957394. PMID: 9525107. View Source
• [2] Taechowisan T, Chanaphat S, Ruensamran W, Phutdhawong WS. Antibacterial activity of new flavonoids from Streptomyces sp. BT01; an endophyte in Boesenbergia rotunda (L.) Mansf. J App Pharm Sci. 2014; 4(04): 008-013. View Source
• [3] Górniak I, Bartoszewski R, Króliczewski J. Comprehensive review of antimicrobial activities of plant flavonoids. Phytochem Rev. 2019;18:241-272. View Source
• [4] Taechowisan T, Chanaphat S, Ruensamran W, Phutdhawong WS. Anti-Inflammatory Effects of New Flavonoids from Streptomyces sp. BT01 in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophages via Inhibition of NF-KappaB Activation. Curr J Appl Sci Technol. 2014;4(29):4201-22. View Source
• [5] Plantaedb: 2',7-Dihydroxy-4',5'-dimethoxyisoflavone. ADMET Properties via admetSAR 2.0. View Source